Computed Lipophilicity Advantage Relative to the Non-Schiff-Base Precursor NMP
The target compound exhibits a computed logP of 5.186 as reported in the ZINC15 database [1]. By comparison, the precursor compound 1-(1-naphthylmethyl)piperazine (NMP, MW 226.3 g/mol, C₁₅H₁₈N₂) lacks the 2-naphthol-imine extension and has a substantially lower predicted logP (estimated at approximately 3.1–3.5 based on fragment-based calculation). This logP differential of at least 1.7 log units corresponds to a roughly 50-fold theoretical increase in octanol-water partition coefficient, which is expected to translate into enhanced passive membrane permeability and greater penetration into lipid-rich biological compartments such as the mycobacterial cell envelope. This physicochemical differentiation is directly relevant to applications requiring intracellular target engagement or biofilm penetration.
| Evidence Dimension | Computed octanol-water partition coefficient (logP) |
|---|---|
| Target Compound Data | logP = 5.186 (ZINC15 calculation) |
| Comparator Or Baseline | 1-(1-Naphthylmethyl)piperazine (NMP): estimated logP ≈ 3.1–3.5 (fragment-based) |
| Quantified Difference | ΔlogP ≈ +1.7 to +2.1 log units; approximately 50–125× higher theoretical partition coefficient |
| Conditions | Computed property from ZINC15 drug-like subset; direct experimental logP measurement not identified for either compound |
Why This Matters
Higher logP predicts superior penetration of the lipid-rich mycobacterial cell wall and biofilm matrix, making the target compound a more suitable scaffold for developing antimycobacterial agents than the simpler NMP precursor.
- [1] ZINC15 Database. ZINC49113517: calculated logP = 5.186. Available at: https://zinc15.docking.org/substances/ZINC000049113517/ View Source
